Mesoporous dendrimer silica monoliths studied by small-angle X-ray scattering
Journal of Materials Chemistry Pub Date: 2008-07-31 DOI: 10.1039/B806931J
Abstract
Monolithic inorganic–organic hybrid materials have been synthesized via sol–gel processing of a novel ethylene glycol-modified carbosilane dendrimer precursor in an aqueous solution of the non-ionic
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